N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]thiophene-2-carboxamide

• IUPAC Name: N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C11H15NO2S3/c13-10(9-2-1-3-17-9)12-6-11(14)7-15-4-5-16-8-11/h1-3,14H,4-8H2,(H,12,13)
• InChI Key: ATKBIRGGERHAKP-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(CS1)(CNC(=O)C2=CC=CS2)O
• Molecular Formula: C11H15NO2S3
• Molecular Weight: 289.4 g/mol

Description

N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]thiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and organic synthesis. This compound is known for its unique chemical structure and properties, which make it an excellent candidate for scientific research.

Mechanism of Action

The mechanism of action of N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]thiophene-2-carboxamide is not yet fully understood. However, studies have shown that this compound can interact with various cellular targets, including enzymes and receptors, which may contribute to its biological activity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. For example, this compound has been found to exhibit antioxidant activity, which may help protect cells from oxidative stress. Additionally, studies have shown that this compound can inhibit the growth of cancer cells and certain types of bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]thiophene-2-carboxamide in lab experiments is its unique chemical structure, which makes it an excellent candidate for the synthesis of new compounds. Additionally, this compound has been shown to have several potential biological activities, which may make it useful for studying various cellular processes. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which may make it difficult to work with in certain applications.

Future Directions

There are several potential future directions for research involving N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]thiophene-2-carboxamide. One direction is to further investigate the mechanism of action of this compound, which may help to identify new cellular targets and potential therapeutic applications. Additionally, research could focus on the synthesis of new compounds based on the structure of this compound, which may have improved biological activity and other properties. Finally, studies could explore the potential use of this compound in other fields, such as materials science or organic synthesis.

Synthesis Methods

The synthesis of N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]thiophene-2-carboxamide involves several steps, including the reaction of 2-aminothiophene with 1,4-dithiepane-6-carboxaldehyde, followed by the reduction of the resulting Schiff base with sodium borohydride. This process results in the formation of the desired compound, which can be purified using various chromatographic techniques.

Scientific Research Applications

N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]thiophene-2-carboxamide has several potential applications in scientific research. One of the most promising applications is in medicinal chemistry, where this compound can be used as a starting material for the synthesis of new drugs. Additionally, this compound has been studied for its potential use as an anticancer agent, as well as for its antimicrobial and antioxidant properties.